Cas no 153660-03-8 (Sp-8-Br-cGMPS)

• Product Name: Sp-8-Br-cGMPS
• CAS No: 153660-03-8
• MF: C₁₀H₁₀BrN₅NaO₆PS
• MW: 462.148830890656
• CID: 138944
• PubChem ID: 136240584
• Update Time: 2025-07-20

Sp-8-Br-cGMPS Chemical and Physical Properties

Names and Identifiers

• Guanosine, 8-bromo-,cyclic 3',5'-[hydrogen (S)-phosphorothioate] (9CI)
• 8- BROMOGUANOSINE- 3', 5'- CYCLIC MONOPHOSPHOROTHIOATE, SP- ISOMER ( SP-8-BR-CGMPS )
• sodium,2-amino-8-bromo-9-[(6R)-7-hydroxy-2-oxido-2-sulfanylidene-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-3H-purin-6-one
• SP-8-BR-CGMPS
• 8-BR-CGMPS NA, SP-ISOMER
• SP-8-BR-CGMPS SODIUM SALT
• SP-8-BROMOGUANOSINE-3',5'-CYCLIC MONOPHOSPHOROTHIOATE, SODIUM SALT
• 8-BROMOGUANOSINE 3',5'-CYCLIC MONOPHOSPHOTHIOATE, SP-ISOMER SODIUM SALT
• 8-Bromoguanosine-3'',5''-cyclic monophosphothioate sodium salt Sp isomer
• 8-BROMOGUANOSINE-3',5'-CYCLIC MONOPHOSPHOROTHIOATE SODIUM SALT, SPISOMER
• 8-BROMOGUANOSINE-3',5'-CYCLIC MONOPHOSPHOROTHIOATE, SP-ISOMER SODIUM SALT
• 8-BROMOGUANOSINE3,5-CYCLICMONOPHOSPHOTHIOATESP-ISOMERSODIUMSALT,HIGHPURITY
• GUANOSINE 3',5'-CYCLIC MONOPHOSPHOROTHIOATE, 8-BROMO-, SP-ISOMER, SODIUM SALT
• Sodium (6R)-6-(2-amino-8-bromo-6-oxo-3,6-dihydro-9H-purin-9-yl)-7-hydroxy-2-sulfanylidenetetrahydro-2H,4H-2lambda~5~-furo[3,2-d][1,3,2]dioxaphosphinin-2-olate
• sodium;2-amino-8-bromo-9-[(6R)-7-hydroxy-2-oxido-2-sulfanylidene-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-1H-purin-6-one
• DTXSID30849601
• J-009040
• 153660-03-8
• Sp-8-Br-cGMPS

• Inchi： 1S/C10H11BrN5O6PS.Na/c11-9-13-3-6(14-10(12)15-7(3)18)16(9)8-4(17)5-2(21-8)1-20-23(19,24)22-5;/h2,4-5,8,17H,1H2,(H,19,24)(H3,12,14,15,18);/q;+1/p-1/t2?,4?,5?,8-,23?;/m1./s1
• InChI Key： CHTSSROWUAICIL-YKHKOMLCSA-M
• SMILES： BrC1=NC2C(NC(N)=NC=2N1[C@H]1C(C2C(COP([O-])(O2)=S)O1)O)=O.[Na+]

Computed Properties

• Exact Mass: 460.91700
• Monoisotopic Mass: 460.91705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 661
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 188Ų

Experimental Properties

• Color/Form: Not available
• PSA: 202.47000
• LogP: 1.02480
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3',5'-cyclic purine nucleoside phosphorothioates

Additional information on Sp-8-Br-cGMPS

Recent Advances in the Study of Sp-8-Br-cGMPS (153660-03-8) in Chemical Biology and Medicine

Sp-8-Br-cGMPS (153660-03-8) is a well-known cell-permeable and hydrolysis-resistant analog of cyclic guanosine monophosphate (cGMP). As a selective activator of cGMP-dependent protein kinase (PKG), this compound has been widely used in research to elucidate the role of the cGMP/PKG signaling pathway in various physiological and pathological processes. Recent studies have further explored its potential applications in cardiovascular diseases, neurodegenerative disorders, and cancer therapeutics, making it a compound of significant interest in the field of chemical biology and medicine.

One of the key advancements in the study of Sp-8-Br-cGMPS is its role in modulating vascular smooth muscle relaxation. A 2023 study published in the Journal of Pharmacology and Experimental Therapeutics demonstrated that Sp-8-Br-cGMPS significantly enhances vasodilation by activating PKG, thereby offering a potential therapeutic strategy for hypertension and other vascular disorders. The study utilized advanced molecular docking simulations and in vitro assays to confirm the compound's binding affinity and efficacy, providing a robust foundation for future clinical applications.

In the realm of neurodegenerative diseases, Sp-8-Br-cGMPS has shown promise in mitigating neuroinflammation and oxidative stress. Research published in Neurochemical Research (2024) highlighted its ability to cross the blood-brain barrier and exert neuroprotective effects in models of Alzheimer's disease. The study employed high-performance liquid chromatography (HPLC) and mass spectrometry to quantify the compound's distribution and metabolism in brain tissues, revealing its potential as a novel therapeutic agent for neurodegenerative conditions.

Another groundbreaking study, featured in Cell Death & Disease (2023), investigated the anti-cancer properties of Sp-8-Br-cGMPS. The researchers found that the compound induces apoptosis in certain cancer cell lines by upregulating pro-apoptotic proteins via the cGMP/PKG pathway. This discovery opens new avenues for developing targeted therapies for cancers resistant to conventional treatments. The study's findings were corroborated by flow cytometry and Western blot analyses, ensuring the reliability of the results.

Despite these promising findings, challenges remain in the clinical translation of Sp-8-Br-cGMPS. Issues such as bioavailability, off-target effects, and long-term safety need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's versatility and efficacy in modulating critical signaling pathways underscore its potential as a valuable tool in both basic research and therapeutic development.

In conclusion, Sp-8-Br-cGMPS (153660-03-8) continues to be a focal point of research in chemical biology and medicine. Its applications in vascular, neurological, and oncological studies highlight its broad therapeutic potential. Future research should focus on optimizing its pharmacokinetic properties and exploring its synergistic effects with other therapeutic agents to fully realize its clinical benefits.